1-(4-nitrophenyl)pyrrolidine-2-carboxylic acid
Overview
Description
1-(4-nitrophenyl)pyrrolidine-2-carboxylic acid is a chemical compound with the molecular formula C11H12N2O4 . It has a molecular weight of 236.23 . The compound is typically stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of pyrrolidine compounds, including 1-(4-nitrophenyl)pyrrolidine-2-carboxylic acid, often involves ring construction from different cyclic or acyclic precursors . The synthetic strategies used can also involve the functionalization of preformed pyrrolidine rings, such as proline derivatives .Molecular Structure Analysis
The InChI code for 1-(4-nitrophenyl)pyrrolidine-2-carboxylic acid is 1S/C11H12N2O4/c14-11(15)10-2-1-7-12(10)8-3-5-9(6-4-8)13(16)17/h3-6,10H,1-2,7H2,(H,14,15) . This indicates the specific arrangement of atoms in the molecule.Chemical Reactions Analysis
Pyrrolidine compounds, including 1-(4-nitrophenyl)pyrrolidine-2-carboxylic acid, are often used in chemical reactions due to their ability to efficiently explore the pharmacophore space due to sp3-hybridization . They contribute to the stereochemistry of the molecule and increase three-dimensional (3D) coverage due to the non-planarity of the ring .Physical And Chemical Properties Analysis
1-(4-nitrophenyl)pyrrolidine-2-carboxylic acid is a powder that is stored at room temperature . It has a molecular weight of 236.23 .Scientific Research Applications
Comprehensive Analysis of 1-(4-Nitrophenyl)pyrrolidine-2-carboxylic Acid Applications
1-(4-Nitrophenyl)pyrrolidine-2-carboxylic acid is a compound with a variety of applications in scientific research. Below is a detailed analysis of six unique applications, each presented in a separate section as requested.
Asymmetric Organocatalysis
Asymmetric organocatalysis: is a field where 1-(4-nitrophenyl)pyrrolidine-2-carboxylic acid shows potential due to its structural similarity to proline . Proline-based organocatalysts are known for their efficiency in catalyzing various asymmetric reactions, such as aldol, Mannich, and Michael reactions. The nitro group in the compound could potentially introduce novel reactivity patterns or improve the efficiency of existing catalytic processes.
Metal-Organic Frameworks (MOFs)
Chiral pyrrolidine functionalized MOFs: represent another application area . The semi-rigid structure of proline and its derivatives, including 1-(4-nitrophenyl)pyrrolidine-2-carboxylic acid, can be utilized to create novel heterogeneous catalysts. These MOFs can mimic biological catalytic processes and offer a tunable framework for various reactions.
Drug Discovery
In drug discovery , the pyrrolidine ring is a versatile scaffold for the development of new therapeutic agents . The presence of a nitrophenyl group, as in 1-(4-nitrophenyl)pyrrolidine-2-carboxylic acid, could influence the biological activity of these compounds, potentially leading to the discovery of novel drugs with improved efficacy.
Anticancer Research
The compound has been studied for its anticancer activities . Its structural features, such as the presence of rotamers, have been analyzed through NMR spectroscopy, which is crucial for understanding its interaction with biological targets .
Organocatalyst Encapsulation
Encapsulating organocatalysts like 1-(4-nitrophenyl)pyrrolidine-2-carboxylic acid into porous materials can lead to the construction of novel heterogeneous catalysts . This encapsulation can enhance the stability and reusability of the catalysts in various asymmetric reactions.
Synthesis of Complex Molecular Architectures
The compound can be used in the synthesis of complex molecular architectures . Its role as an organocatalyst can facilitate the construction of intricate molecular structures with high enantioselectivity, which is essential in the synthesis of chiral drugs and other biologically active molecules .
Safety and Hazards
The safety information for 1-(4-nitrophenyl)pyrrolidine-2-carboxylic acid includes several hazard statements: H302, H315, H319, H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Future Directions
The future directions for 1-(4-nitrophenyl)pyrrolidine-2-carboxylic acid and similar compounds involve further exploration of their potential in drug discovery . The unique properties of the pyrrolidine ring make these compounds promising candidates for the development of new drugs with different biological profiles .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-nitrophenyl)pyrrolidine-2-carboxylic acid involves the reaction of 4-nitrobenzaldehyde with proline to form 1-(4-nitrophenyl)pyrrolidine-2-carbaldehyde, which is then oxidized to the corresponding carboxylic acid using an oxidizing agent such as potassium permanganate or sodium chlorite.", "Starting Materials": [ "4-nitrobenzaldehyde", "proline", "oxidizing agent (e.g. potassium permanganate or sodium chlorite)" ], "Reaction": [ "Step 1: React 4-nitrobenzaldehyde with proline in the presence of a suitable solvent (e.g. ethanol) and a catalyst (e.g. p-toluenesulfonic acid) to form 1-(4-nitrophenyl)pyrrolidine-2-carbaldehyde.", "Step 2: Oxidize 1-(4-nitrophenyl)pyrrolidine-2-carbaldehyde to the corresponding carboxylic acid using an oxidizing agent such as potassium permanganate or sodium chlorite.", "Step 3: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
1301738-56-6 |
Product Name |
1-(4-nitrophenyl)pyrrolidine-2-carboxylic acid |
Molecular Formula |
C11H12N2O4 |
Molecular Weight |
236.2 |
Purity |
95 |
Origin of Product |
United States |
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